Cas no 898755-68-5 (3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)propan-1-one)

• Product Name: 3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)propan-1-one
• CAS No: 898755-68-5
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 1945212
• PubChem ID: 24726435
• Update Time: 2025-04-21

3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-DIMETHYLPHENYL)-4'-METHOXYPROPIOPHENONE
• 3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)propan-1-one
• LogP
• DTXSID60644828
• MFCD03843821
• 898755-68-5
• AKOS016022359

• MDL： MFCD03843821
• Inchi： 1S/C18H20O2/c1-13-4-5-15(12-14(13)2)6-11-18(19)16-7-9-17(20-3)10-8-16/h4-5,7-10,12H,6,11H2,1-3H3
• InChI Key： ZUJIKHDFDBTVMY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)CCC1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 268.14600
• Monoisotopic Mass: 268.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.053
• Boiling Point: 423.7°C at 760 mmHg
• Flash Point: 183.5°C
• Refractive Index: 1.554
• PSA: 26.30000
• LogP: 4.12750